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Cat. No.: B070732 Get Quote

Comparative Environmental Impact Assessment:
Prometryn Versus Common Herbicides
A comprehensive analysis of the environmental fate and ecotoxicological effects of prometryn

in comparison to other widely used herbicides—glyphosate, atrazine, and 2,4-D—is presented

for researchers, scientists, and drug development professionals. This guide synthesizes key

experimental data on soil persistence, mobility, and toxicity to non-target organisms, providing

an objective comparison to inform environmental risk assessments.

Physicochemical Properties and Environmental Fate
The environmental behavior of a herbicide is largely governed by its physicochemical

properties, particularly its soil sorption coefficient (Koc) and field dissipation half-life (DT50).

The Koc value indicates the tendency of a chemical to bind to soil organic carbon, influencing

its mobility and potential for leaching into groundwater. A higher Koc value generally

corresponds to lower mobility.[1][2][3] The DT50 represents the time required for 50% of the

applied herbicide to dissipate under field conditions, indicating its persistence in the

environment.[4][5][6]
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Herbicide
Soil Sorption Coefficient
(Koc) (mL/g)

Field Dissipation Half-life
(DT50) (days)

Prometryn 114 - 810[7] 20.6 - 121[8]

Glyphosate 24,000[9] 47[9]

Atrazine 54 - 915[2][10] 60[9]

2,4-D (acid) 20[2][9] 10[9]

Table 1. Comparison of Soil Sorption Coefficient (Koc) and Field Dissipation Half-life (DT50) for

Prometryn and Other Common Herbicides.

Ecotoxicological Profile
The potential impact of herbicides on non-target organisms is a critical aspect of their

environmental risk assessment. The following table summarizes the acute toxicity (LC50/EC50)

of prometryn, glyphosate, atrazine, and 2,4-D to a range of representative non-target

organisms. Lower LC50/EC50 values indicate higher toxicity.
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Organism Prometryn Glyphosate Atrazine 2,4-D

Fish (Rainbow

Trout, 96h LC50)

2.5 - 2.9

mg/L[11][12]
- - -

Aquatic

Invertebrate

(Daphnia magna,

48h EC50)

18.9 mg/L[11]

[12]

0.0008 - 10.6

mg/L[13][14][15]

7 - 40 mg/L[13]

[15][16]
-

Green Algae

(Pseudokirchneri

ella subcapita,

EC50)

0.012 mg/L[17] - - -

Honeybee

(Contact LD50)

>99 µ g/bee [11]

[12]
- - -

Earthworm

(Eisenia foetida,

LC50)

153 mg/kg[11]

[12]

Significant

reduction in

mean weight, no

mortality[8]

-

100% mortality at

500-1000

mg/kg[8]

Table 2. Comparative Acute Toxicity of Prometryn and Other Common Herbicides to Non-Target

Organisms.

Experimental Protocols
The data presented in this guide are derived from standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure the reproducibility and comparability of environmental safety

data for chemical substances.

Soil Sorption: OECD 106
The soil sorption coefficient (Koc) is determined using the OECD Guideline 106: Adsorption -

Desorption Using a Batch Equilibrium Method.[5][13][18][19] This method involves equilibrating

a solution of the test substance with a soil sample of known organic carbon content. The

concentration of the substance in the solution is measured before and after equilibration to

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-202/
http://extoxnet.orst.edu/pips/prometry.htm
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
http://extoxnet.orst.edu/pips/prometry.htm
https://www.oecd.org/en/publications/2000/01/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_g1gh28d1.html
https://www.researchgate.net/publication/279427432_The_Mode_of_Action_of_Triazine_Herbicides_in_Plants
https://www.pomais.com/product/prometryn-50-sc-herbicide/
https://www.oecd.org/en/publications/2000/01/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_g1gh28d1.html
https://www.pomais.com/product/prometryn-50-sc-herbicide/
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
http://extoxnet.orst.edu/pips/prometry.htm
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
http://extoxnet.orst.edu/pips/prometry.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0032-0021/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0032-0021/content.pdf
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.oecd.org/en/publications/2000/01/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_g1gh28d1.html
https://www.ecetoc.org/technical-report-123/appendix-c-measurement-of-sorption-kd/
https://www.oecd.org/en/publications/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_9789264069602-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determine the amount adsorbed by the soil. This allows for the calculation of the soil-water

partition coefficient (Kd), which is then normalized to the organic carbon content to derive the

Koc value.[3] The test is typically conducted with multiple soil types to assess the influence of

varying soil properties.

Soil Persistence: OECD 307
The field dissipation half-life (DT50) is often determined through studies following the principles

of OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil.[6][16][20][21][22] In

these studies, the test substance is applied to soil samples, which are then incubated under

controlled aerobic or anaerobic conditions. At various time points, soil samples are analyzed to

determine the concentration of the parent compound and its transformation products. The rate

of degradation is then used to calculate the DT50.

Aquatic Toxicity: OECD 202 and 203
Acute toxicity to aquatic invertebrates is assessed using the OECD Guideline 202: Daphnia sp.

Acute Immobilisation Test.[9][11][17][23][24] In this 48-hour test, daphnids are exposed to a

range of concentrations of the test substance. The primary endpoint is immobilization, and the

results are used to calculate the EC50, the concentration at which 50% of the daphnids are

immobilized.

Acute toxicity to fish is determined according to OECD Guideline 203: Fish, Acute Toxicity Test.

[4][10][25][26][27] Fish are exposed to the test substance for 96 hours, and mortalities are

recorded at 24, 48, 72, and 96 hours. The data are used to determine the LC50, the

concentration that is lethal to 50% of the test fish.

Visualizing Experimental Workflows and
Mechanisms of Action
To further elucidate the processes involved in environmental impact assessment and the mode

of action of these herbicides, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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